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Abstract

Z-D-Phe-Pro-OH is a synthetic dipeptide composed of N-terminally protected D-phenylalanine
and proline. While specific research on this compound is limited, its constituent amino acids
and structural properties suggest significant potential across various research domains. The
incorporation of a D-amino acid inherently confers resistance to enzymatic degradation, making
it an attractive candidate for developing stable peptide-based therapeutics. This guide provides
an in-depth overview of the potential research applications of Z-D-Phe-Pro-OH, inferred from
the known biological activities of its components and related dipeptides. It includes detailed
hypothetical experimental protocols, potential quantitative data, and visualizations of
experimental workflows and signaling pathways to stimulate further investigation into this
promising molecule.

Introduction to Z-D-Phe-Pro-OH

Z-D-Phe-Pro-OH, with the CAS number 17460-56-9, is a dipeptide derivative. Its structure
consists of D-phenylalanine, where the amino group is protected by a benzyloxycarbonyl (Z)
group, linked to a proline residue. The presence of the D-enantiomer of phenylalanine is a key
feature, as D-amino acids can enhance the stability and bioavailability of peptides by making
them resistant to degradation by proteases[1][2]. Proline's unique cyclic structure introduces
conformational rigidity, often inducing turns in peptide chains, which can be crucial for specific
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receptor binding[3][4]. The Z-group is a common protecting group in peptide synthesis, which
can be removed under specific conditions to yield the free N-terminus[5][6].

Chemical Properties

Property Value Reference
Molecular Formula C22H24N205

Molecular Weight 396.44 g/mol

CAS Number 17460-56-9

Appearance White to off-white powder Inferred

N Soluble in organic solvents
Solubility Inferred
(e.g., DMF, DMSO)

Potential Research Applications

Based on the properties of D-phenylalanine, proline, and related dipeptides, Z-D-Phe-Pro-OH
could be investigated for the following applications:

Anticancer Agent

Dipeptides containing phenylalanine have been explored for their anticancer properties. The
presence of D-phenylalanine in Z-D-Phe-Pro-OH could enhance its stability in biological
systems, allowing for sustained activity. Proline's structural influence might facilitate specific
interactions with cancer cell surface receptors or intracellular targets.

Hypothetical Mechanism of Action: Z-D-Phe-Pro-OH could potentially induce apoptosis in
cancer cells by disrupting mitochondrial membrane potential and activating caspase cascades,
similar to other phenylalanine-containing peptides.

Antimicrobial Peptide Mimetic

The incorporation of D-amino acids is a known strategy to improve the efficacy of antimicrobial
peptides by increasing their resistance to bacterial proteases[1][7]. Z-D-Phe-Pro-OH could
serve as a scaffold for developing novel antimicrobial agents.
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Hypothetical Mechanism of Action: The dipeptide could disrupt bacterial cell membranes
through hydrophobic and electrostatic interactions, leading to cell lysis.

Neurological and Pain Research

D-phenylalanine is known to inhibit enzymes that break down endorphins, potentially leading to
analgesic effects. Investigating Z-D-Phe-Pro-OH in models of pain and neurological disorders
could be a fruitful area of research.

Hypothetical Mechanism of Action: By inhibiting enkephalinase, Z-D-Phe-Pro-OH could
increase the levels of endogenous opioids, leading to pain relief.

Experimental Protocols

The following are detailed, hypothetical experimental protocols for investigating the potential
applications of Z-D-Phe-Pro-OH.

Synthesis and Characterization of Z-D-Phe-Pro-OH

Objective: To synthesize and confirm the identity and purity of Z-D-Phe-Pro-OH.
Methodology:
¢ Synthesis (Solution-Phase):

o Dissolve Z-D-Phe-OH and a coupling agent (e.g., DCC/HOBt) in an appropriate solvent
(e.g., DMF).

o Add proline methyl ester hydrochloride and a base (e.g., N-methylmorpholine) to the
reaction mixture.

o Stir at room temperature for 24 hours.
o Monitor the reaction by thin-layer chromatography.

o After completion, filter the reaction mixture and purify the crude product by column
chromatography.

o Saponify the methyl ester using LiOH to obtain the final product, Z-D-Phe-Pro-OH.
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e Characterization:
o Mass Spectrometry: Confirm the molecular weight using ESI-MS.
o NMR Spectroscopy: Confirm the structure using 1H and 13C NMR.

o HPLC: Determine the purity of the final compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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